N-(3-chloro-4-fluorophenyl)-2-[(3-methylphenyl)sulfanyl]acetamide

Specification

• CAS No.: 882079-92-7
• Molecular Formula: C15H13ClFNOS
• Molecular Weight: 309.78
• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(3-methylphenyl)sulfanylacetamide
• Standard InChI: InChI=1S/C15H13ClFNOS/c1-10-3-2-4-12(7-10)20-9-15(19)18-11-5-6-14(17)13(16)8-11/h2-8H,9H2,1H3,(H,18,19)
• Standard InChI Key: LSLPDNADAPCDKB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)SCC(=O)NC2=CC(=C(C=C2)F)Cl

Introduction

N-(3-Chloro-4-fluorophenyl)-2-[(3-methylphenyl)sulfanyl]acetamide is a complex organic compound featuring a combination of aromatic rings and functional groups. This compound is of interest due to its potential applications in pharmaceuticals and materials science. The following sections will delve into its chemical properties, synthesis methods, and potential applications based on available literature.

Spectroscopic Analysis

Spectroscopic methods like NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are commonly used to elucidate the structure of such compounds. For instance, the IR spectrum would likely show absorption bands characteristic of the amide and aromatic groups, while NMR would provide detailed information on the proton and carbon environments.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-2-[(3-methylphenyl)sulfanyl]acetamide typically involves the reaction of appropriate precursors, such as 3-chloro-4-fluoroaniline and a suitable sulfanyl-containing compound, under conditions that facilitate the formation of the desired amide and sulfide bonds. Common reagents might include coupling agents like carbodiimides or thioesters.

Pharmaceutical Applications

Compounds with similar structures have been explored for their biological activities, including antimicrobial and anticancer properties. The presence of the sulfanyl group and the chloro-fluorophenyl moiety could contribute to potential biological activity by interacting with enzymes or receptors.

Materials Science Applications

In materials science, such compounds might be used as building blocks for polymers or as additives to enhance specific material properties, such as thermal stability or optical characteristics.